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Compound of Interest

Compound Name:
(2-Chloro-1,1,2-

trifluoroethyl)diethylamine

CAS No.: 357-83-5

Cat. No.: B1581288

Get Quote

N-(2-chloro-1,1,2-trifluoroethyl)diethylamine

Executive Summary
Yarovenko's reagent is a highly reactive fluorinating agent used primarily for the conversion of

alcohols to alkyl fluorides under mild conditions.[1][2] However, its utility is severely limited by

its inherent thermal instability and extreme moisture sensitivity. Unlike its successor, Ishikawa's

reagent, Yarovenko's reagent has a negligible shelf life.

Critical Directive: This reagent should ideally be prepared fresh and used immediately. If

storage is unavoidable, it must be strictly limited to <72 hours under inert atmosphere at -20°C

in fluoropolymer containers. Long-term storage in glass is a safety hazard due to hydrofluoric

acid (HF) evolution and subsequent etching.

Chemical Identity & Mechanisms of Instability
To understand the storage requirements, one must understand the decomposition pathways.

Yarovenko's reagent is an
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-fluoroamine adduct formed by the addition of diethylamine to chlorotrifluoroethylene.[1]

Property Specification

IUPAC Name N-(2-chloro-1,1,2-trifluoroethyl)diethylamine

Formula

Physical State Dark brown / Amber oil

Active Species -fluoroenamine (in equilibrium)

Major Hazard Hydrolyzes to release HF (Hydrofluoric Acid)

Decomposition Mechanism
The reagent degrades via two primary pathways: Hydrolysis (moisture-induced) and Thermal

Elimination.

Hydrolysis: The C-F bond

to the nitrogen is highly labile.[3] Upon contact with trace moisture, it hydrolyzes to form an
amide and releases HF.[4]

Autocatalytic Destruction: The released HF is not merely a byproduct; it catalyzes further

decomposition and, if stored in glass, reacts with silica (

) to form

and water. This water then feeds back into the hydrolysis cycle, creating a runaway
decomposition loop.

Decomposition Pathway Diagram
The following diagram illustrates the cascade of failure when the reagent is exposed to

moisture or improper containment.
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Figure 1: The autocatalytic decomposition cycle of Yarovenko's reagent in the presence of

moisture and glass.[3]

Storage Protocols (Standard Operating Procedure)
If immediate use is impossible, follow this strict protocol. Deviating from these steps will result

in significant titer loss within 24 hours.[3]

Container Selection[3]
FORBIDDEN: Borosilicate glass (Pyrex/Duran), Standard glass vials.

Reason: HF byproduct etches glass, compromising structural integrity and regenerating

water (see Fig 1).

REQUIRED: Fluoropolymers (PFA, FEP, or PTFE).

Alternative: Polyethylene (HDPE) is acceptable for short-term (<1 week) storage but is

permeable to moisture over long periods.[3]

Environmental Conditions[3][5]
Atmosphere: Strictly Inert (Argon preferred over Nitrogen due to density).

Temperature: -20°C (Freezer).
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Note: At 4°C (Refrigerator), degradation is observable within 3-5 days. At -20°C, stability

can be extended to 2-3 weeks maximum.
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Figure 2: Decision logic for the safe storage and validation of Yarovenko's reagent.
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Quality Control & Validation
Because the reagent degrades silently (often without color change), visual inspection is

insufficient. You must validate the reagent using

F NMR before committing valuable starting material to a reaction.

NMR Validation Protocol
Solvent: Anhydrous

(Acetonitrile-d3) or

(stored over molecular sieves).

Vessel: Use a PTFE liner or analyze immediately in a glass tube (glass etching will occur if

left for >30 mins).[3]

Interpreting the F Spectrum
Yarovenko's reagent (

) displays a characteristic pattern due to the chirality of the carbon bearing the chlorine atom.
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Signal
Chemical Shift (

ppm)
Multiplicity Interpretation

-80 to -100 ppm AB System (dd)

The two fluorine

atoms on the

-carbon are

diastereotopic due to

the adjacent chiral

center.

-140 to -160 ppm Multiplet

Coupled to the proton

and the adjacent

group.

Impurity (HF) -160 to -180 ppm Broad Singlet

Indicates hydrolysis. If

integral is >5%,

redistill or discard.[3]

Impurity (Fluoride) -120 to -130 ppm Singlet

Inorganic fluoride salts

(complete

decomposition).

Pass/Fail Criteria:

PASS: Distinct AB system for

and multiplet for

.

FAIL: Disappearance of AB system; appearance of broad HF peak or simple fluoride

singlets.

Comparative Context: Yarovenko vs. Ishikawa
Researchers often default to Yarovenko's reagent due to historical literature, but Ishikawa's

reagent is generally the superior choice for stability.
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Feature Yarovenko's Reagent Ishikawa's Reagent

Structure Chlorotrifluoroethyl-amine Hexafluoropropyl-amine

Stability Poor (Days) Moderate (Months at RT)

Preparation
Requires gaseous TFE

(Hazardous)

Liquid Hexafluoropropene

(Easier)

Byproduct HF + Amide HF + Amide

Recommendation
Use only if specifically required

by protocol.

Preferred for general

deoxyfluorination.[3]

Safety & Handling
HF Evolution: The reagent releases HF upon contact with moisture.[3][4] Always have

Calcium Gluconate gel available in the workspace.[3]

Pressure: Never store in a hermetically sealed glass ampoule without a pressure relief

mechanism, as gas evolution from decomposition can cause explosion.

Disposal: Quench slowly into a stirred solution of ice water and sodium bicarbonate (

) or Calcium Hydroxide (

) to precipitate fluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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